Cas no 934570-60-2 (tert-butyl 2-chloro-1,3-thiazole-5-carboxylate)

• Product Name: tert-butyl 2-chloro-1,3-thiazole-5-carboxylate
• CAS No: 934570-60-2
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD09879991
• CID: 876242
• PubChem ID: 24229786
• Update Time: 2025-04-19

tert-butyl 2-chloro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-1,3-thiazole-5-carboxylate
• CS-0259146
• SQZXVWDARSIXTM-UHFFFAOYSA-N
• FT-0739679
• EN300-724923
• starbld0002240
• tert-butyl 2-chlorothiazole-5-carboxylate
• CHEBI:195124
• DTXSID00640485
• SCHEMBL2030310
• MS-22661
• 934570-60-2
• t-butyl-2-chloro-1,3-thiazole-5-carboxylate
• MFCD09879991
• DB-079587
• tert-butyl 2-chloro-1,3-thiazole-5-carboxylate

• MDL： MFCD09879991
• Inchi： 1S/C8H10ClNO2S/c1-8(2,3)12-6(11)5-4-10-7(9)13-5/h4H,1-3H3
• InChI Key： SQZXVWDARSIXTM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 219.01200
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 2.75180

tert-butyl 2-chloro-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)